Cas no 2111868-43-8 (2-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)propanenitrile)

• Product Name: 2-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)propanenitrile
• CAS No: 2111868-43-8
• MF: C₁₁H₁₇N₃
• MW: 191.272782087326
• CID: 5933830
• PubChem ID: 165761183
• Update Time: 2024-01-10

2-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)propanenitrile
• EN300-1771963
• 2111868-43-8

• Inchi： 1S/C11H17N3/c1-8(7-12)9-6-10(11(2,3)4)13-14(9)5/h6,8H,1-5H3
• InChI Key： OFKKKWYLZKDMSO-UHFFFAOYSA-N
• SMILES： N1(C)C(C(C#N)C)=CC(C(C)(C)C)=N1

Computed Properties

• Exact Mass: 191.142247555g/mol
• Monoisotopic Mass: 191.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 41.6Ų